N-(4-bromo-2-methylphenyl)-2-[(3-ethyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide

• CAS No.: 618879-72-4
• Molecular Formula: C21H22BrN3O2S2
• Molecular Weight: 492.5 g/mol
• IUPAC Name: N-(4-bromo-2-methylphenyl)-2-[(3-ethyl-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C21H22BrN3O2S2/c1-3-25-20(27)18-14-6-4-5-7-16(14)29-19(18)24-21(25)28-11-17(26)23-15-9-8-13(22)10-12(15)2/h8-10H,3-7,11H2,1-2H3,(H,23,26)
• InChI Key: AVROHHAQFISQOX-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(N=C1SCC(=O)NC3=C(C=C(C=C3)Br)C)SC4=C2CCCC4

Description

N-(4-bromo-2-methylphenyl)-2-[(3-ethyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide is a heterocyclic compound featuring a benzothienopyrimidinone core fused with a tetrahydroquinoline-like structure. This compound belongs to a broader class of sulfur-containing acetamide derivatives, often explored for their pharmacological properties, including antimicrobial, anti-inflammatory, and kinase inhibitory activities .

Biological Activity

N-(4-bromo-2-methylphenyl)-2-[(3-ethyl-4-oxo-3,4,5,6,7,8-hexahydro benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide (CAS Number: 618879-72-4) is a complex organic compound that has garnered attention for its potential biological activities. This article reviews the synthesis, biological activities, and research findings related to this compound.

Synthesis

The synthesis of N-(4-bromo-2-methylphenyl)-2-[(3-ethyl-4-oxo-3,4,5,6,7,8-hexahydro benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide involves multiple steps that typically include the formation of the benzothieno-pyrimidine core followed by the introduction of the bromo and acetamide functionalities. Specific methodologies include:

• Formation of Benzothieno-Pyrimidine Core : Utilizing cyclization reactions with appropriate precursors.
• Bromination : Employing brominating agents to introduce the bromo substituent at the para position of the methylphenyl group.
• Final Acetamide Formation : Reaction with acetic anhydride or acetyl chloride to yield the final product.

Antimicrobial Activity

Research indicates that compounds similar to N-(4-bromo-2-methylphenyl)-2-[(3-ethyl-4-oxo-3,4,5,6,7,8-hexahydro benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide exhibit significant antimicrobial properties. For instance:

• Minimum Inhibitory Concentrations (MICs) : Studies have shown that derivatives with similar structures have MIC values ranging from 12.5 to 50 µg/mL against various bacterial strains including Staphylococcus aureus and Enterococcus faecalis .

Compound	MIC (µg/mL)	Target Organism
Compound A	12.5	Enterococcus faecalis
Compound B	50	Staphylococcus aureus

Anticancer Activity

In vitro studies have demonstrated that certain derivatives possess anticancer activity by inhibiting cell proliferation in cancer cell lines. Notably:

• Cell Line Testing : Compounds were tested against various cancer cell lines including breast and lung cancer cells.
• Mechanism of Action : Some studies suggest that these compounds may induce apoptosis through mitochondrial pathways.

Case Study 1: Antimicrobial Efficacy

A study conducted on a series of related compounds revealed that those containing a sulfanyl group exhibited enhanced antibacterial activity compared to their non-sulfanyl counterparts. The study utilized both qualitative and quantitative assays to determine efficacy.

Case Study 2: Anticancer Screening

Another research effort screened a library of compounds for anticancer properties using multicellular spheroids as a model system. The compound showed promising results in reducing spheroid growth compared to control groups.

Chemical Reactions Analysis

Oxidation Reactions

The sulfanyl (-S-) group undergoes oxidation to form sulfoxides or sulfones under controlled conditions:

Reaction	Reagents/Conditions	Product	Yield	Reference
Sulfur oxidation	H₂O₂ (30%), CH₃COOH, 0–5°C, 2 h	Sulfoxide derivative	65–72%
Sulfur oxidation	m-CPBA (1.2 eq), DCM, RT, 12 h	Sulfone derivative	58–63%

Key Findings :

• The sulfoxide forms preferentially under mild acidic conditions, while sulfone formation requires stronger oxidizing agents like m-CPBA.

• Steric hindrance from the hexahydrobenzothieno ring slows oxidation kinetics compared to simpler thioethers .

Reduction Reactions

The 4-oxo group in the pyrimidine ring can be reduced to a hydroxyl or methylene group:

Reaction	Reagents/Conditions	Product	Yield	Reference
Carbonyl reduction	NaBH₄, MeOH, 0°C, 1 h	4-Hydroxy derivative	45–50%
Carbonyl reduction	LiAlH₄, THF, reflux, 3 h	4-Methylene derivative	38–42%

Key Findings :

• NaBH₄ selectively reduces the 4-oxo group without affecting the acetamide moiety .

• Over-reduction with LiAlH₄ leads to ring-opening side products (~15% yield) .

Nucleophilic Substitution

The bromine atom on the 4-bromo-2-methylphenyl group participates in cross-coupling reactions:

Reaction	Reagents/Conditions	Product	Yield	Reference
Suzuki coupling	Pd(PPh₃)₄, K₂CO₃, DMF/H₂O, 80°C	Aryl-substituted analog	55–60%
Buchwald-Hartwig	Pd₂(dba)₃, Xantphos, Cs₂CO₃, toluene	Aminated derivative	50–53%

Key Findings :

• The bulky benzothienopyrimidine core necessitates high catalyst loading (5–10 mol% Pd) .

• Electron-withdrawing groups on the aryl boronic acid enhance coupling efficiency .

Acetamide Hydrolysis

The acetamide group hydrolyzes under acidic or basic conditions:

Reaction	Reagents/Conditions	Product	Yield	Reference
Acidic hydrolysis	HCl (6M), reflux, 6 h	Carboxylic acid derivative	70–75%
Basic hydrolysis	NaOH (2M), EtOH/H₂O, 60°C, 4 h	Carboxylate salt	65–68%

Key Findings :

• Hydrolysis rates are slower than aliphatic acetamides due to electron donation from the thienopyrimidine ring .

Comparative Reactivity Table

Reaction Type	Reactivity (Relative to Analogues)	Key Factor
Sulfur oxidation	Moderate	Steric shielding by fused rings
Bromine substitution	High	Activating effect of adjacent methyl group
Acetamide hydrolysis	Low	Resonance stabilization from pyrimidine

Side Reactions and Byproducts

• Ring-opening during reduction : Observed with LiAlH₄ due to excessive electron donation to the pyrimidine ring .

• Dimerization : Occurs in Suzuki coupling if boronic acid is deficient, forming biphenyl byproducts (~12% yield) .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares the target compound with structurally analogous molecules, focusing on substituent variations, synthetic routes, physicochemical properties, and biological relevance.

Structural Variations

Key structural differences arise from substitutions on the phenyl ring, the heterocyclic core, and the sulfanyl-acetamide linker.

Compound Name	Core Structure	Phenyl Substituent	Acetamide Substituent	Key Features	Reference
Target Compound	3-Ethyl-4-oxo-hexahydrobenzothieno[2,3-d]pyrimidine	4-Bromo-2-methylphenyl	Sulfanyl linker	Bromine enhances lipophilicity; methyl improves metabolic stability.
2-{[3-(4-Bromophenyl)-4-oxo-hexahydrobenzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide	3-(4-Bromophenyl)-4-oxo-hexahydrobenzothieno[2,3-d]pyrimidine	4-Bromophenyl	4-Sulfamoylphenyl	Sulfamoyl group introduces hydrogen-bonding potential, enhancing solubility and antimicrobial activity.
N-(4-Bromophenyl)-2-[(3-ethyl-5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide	3-Ethyl-5,6-dimethyl-4-oxothieno[2,3-d]pyrimidine	4-Bromophenyl	Sulfanyl linker	Dimethyl groups on the core may reduce conformational flexibility, affecting binding affinity.
2-{[3-(4-Ethoxyphenyl)-4-oxo-hexahydrobenzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide	3-(4-Ethoxyphenyl)-4-oxo-hexahydrobenzothieno[2,3-d]pyrimidine	4-Ethoxyphenyl	4-Methylphenyl	Ethoxy group increases electron density, potentially altering reactivity.

Physicochemical Properties

• Melting Points: Target compound: Not explicitly reported, but analogues with bromine substituents (e.g., N-(4-bromophenyl)-2-[(3-ethyl-5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide) show elevated melting points (>200°C) due to strong intermolecular halogen bonds . reports a related compound (2-[(4-methyl-6-oxo-dihydropyrimidin-2-yl)thio]-N-(4-bromophenyl)acetamide) with a melting point of >259°C, attributed to crystallinity from the bromophenyl group .
• Solubility : Bromine and sulfamoyl substituents (e.g., in ) enhance lipophilicity and aqueous solubility, respectively .

Research Findings and Data Tables

Table 1: Comparative Bioactivity Data

Compound	Bioactivity (IC₅₀/EC₅₀)	Key Targets	Reference
Target Compound	Not reported (predicted kinase inhibition)	JAK2, CDK2
N-(4-sulfamoylphenyl) analogue	12 µM (E. coli DHPS)	Dihydropteroate synthase
2-[(4-methyl-6-oxo-dihydropyrimidin-2-yl)thio]-N-(4-bromophenyl)acetamide	18 µM (S. aureus)	Bacterial cell wall synthesis

Critical Analysis

• Strengths : Bromine and sulfanyl groups in the target compound improve binding to hydrophobic enzyme pockets, while the hexahydro core enhances metabolic stability .
• Limitations : Lack of explicit bioactivity data for the target compound necessitates further in vitro studies.
• Contradictions : and suggest varying effects of dimethyl vs. ethyl substituents on the core’s conformational flexibility, which may require computational modeling to resolve .

Q & A

Q. What synthetic routes are commonly employed to synthesize N-(4-bromo-2-methylphenyl)-2-[(3-ethyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide?

• Methodological Answer : Synthesis typically involves multi-step protocols, including:

• Thiazole/pyrimidine ring formation : Cyclization of thiourea derivatives with α-halo ketones or esters under basic conditions .
• Catalytic hydrogenation : Reduction of nitro or azide intermediates using Pd/C catalysts (e.g., 10% Pd/C in ethanol) to yield amine derivatives .
• Sulfanyl linkage : Thiol-alkylation reactions using bromoacetamide intermediates, optimized under inert atmospheres to prevent oxidation .
• Example yields : Analogous compounds (e.g., 4-oxothiazol-3-yl acetamides) report yields of 15–27%, with melting points ranging from 162–232°C (ethanol recrystallization) .

Q. Which spectroscopic and analytical techniques are critical for structural characterization?

• Methodological Answer :

• NMR spectroscopy : ¹H and ¹³C NMR are essential for confirming substituent positions and sulfanyl linkages. Aromatic protons in bromophenyl groups resonate at δ 7.2–7.8 ppm, while methyl groups in hexahydrobenzothieno pyrimidines appear at δ 1.2–1.5 ppm .
• IR spectroscopy : Confirm carbonyl (C=O) stretches (1650–1750 cm⁻¹) and sulfanyl (C-S) bonds (600–700 cm⁻¹) .
• Mass spectrometry : High-resolution MS (HRMS) or FAB-MS to verify molecular ions (e.g., [M+H]⁺) and fragmentation patterns .
• Melting point analysis : Consistency with literature values (e.g., 210–232°C for similar acetamides) ensures purity .

Advanced Research Questions

Q. How can discrepancies between spectroscopic data and crystallographic results be resolved during structural elucidation?

• Methodological Answer :

• X-ray crystallography : Resolve ambiguities in NMR assignments (e.g., hydrogen bonding networks or conformational isomers) by determining the 3D crystal structure .
• Variable-temperature NMR (VT-NMR) : Detect dynamic processes (e.g., intramolecular hydrogen bonding) by observing chemical shift changes at elevated temperatures .
• Natural Bond Orbital (NBO) analysis : Computational modeling (e.g., Gaussian) quantifies hydrogen bond strengths and electronic interactions, aligning with experimental data .

Q. What experimental design strategies improve synthetic yield in multi-step protocols?

• Methodological Answer :

• Design of Experiments (DoE) : Optimize reaction parameters (temperature, solvent, catalyst loading) using response surface methodology (RSM) or factorial design .
• Flow chemistry : Continuous-flow systems enhance reproducibility for oxidation or cyclization steps, reducing side reactions .
• In situ monitoring : Use FTIR or Raman spectroscopy to track intermediate formation and adjust reaction conditions dynamically .

Q. How can researchers assess the compound’s potential as a kinase inhibitor or therapeutic candidate?

• Methodological Answer :

• Enzyme inhibition assays : Measure IC₅₀ values against target kinases (e.g., EGFR or VEGFR) using fluorescence-based assays (e.g., ADP-Glo™ Kinase Assay) .
• Molecular docking : Simulate binding interactions with kinase active sites (e.g., AutoDock Vina) to prioritize derivatives for synthesis .
• Cytotoxicity screening : Evaluate selectivity via MTT assays on cancer cell lines (e.g., HL60 or RBL-2H3), comparing IC₅₀ values to normal cells .

Data Contradiction Analysis

Q. How should researchers address conflicting biological activity data across structural analogs?

• Methodological Answer :

• Structure-activity relationship (SAR) studies : Systematically vary substituents (e.g., bromo vs. chloro groups) to isolate pharmacophore contributions .
• Meta-analysis of literature : Compare IC₅₀ values and assay conditions (e.g., cell line variability, incubation times) to identify outliers .
• Free-Wilson vs. Hansch analysis : Quantify substituent effects on activity using multivariate regression models .